N-(2-(4-(pyridin-2-yl)piperazin-1-yl)pyrimidin-5-yl)picolinamide

• IUPAC Name: N-[2-(4-pyridin-2-ylpiperazin-1-yl)pyrimidin-5-yl]pyridine-2-carboxamide
• InChI: InChI=1S/C19H19N7O/c27-18(16-5-1-3-7-20-16)24-15-13-22-19(23-14-15)26-11-9-25(10-12-26)17-6-2-4-8-21-17/h1-8,13-14H,9-12H2,(H,24,27)
• InChI Key: UTUKKFNZOPQIRY-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=CC=N2)C3=NC=C(C=N3)NC(=O)C4=CC=CC=N4
• Molecular Formula: C19H19N7O
• Molecular Weight: 361.4 g/mol

Description

“N-(2-(4-(pyridin-2-yl)piperazin-1-yl)pyrimidin-5-yl)picolinamide” is a chemical compound. It is related to a series of compounds that were designed, synthesized, and evaluated for their anti-tubercular activity against Mycobacterium tuberculosis H37Ra.

Scientific Research Applications

Supramolecular Complexes and Crystal Engineering

Research on supramolecular complexes and crystal engineering involving pyridines and pyrimidines suggests potential applications in the design of materials with specific properties. For instance, Elacqua et al. (2013) applied crystal engineering principles to prepare organic co-crystals and salts of sulfadiazine and pyridines, demonstrating the ability to manipulate molecular interactions for desired outcomes (Elacqua et al., 2013).

Antibacterial Agents

Compounds containing piperazinyl and pyrimidinyl moieties have been evaluated for their antibacterial properties. Tucker et al. (1998) prepared and assessed the antibacterial properties of piperazinyl oxazolidinones, identifying compounds with significant activity against gram-positive pathogens (Tucker et al., 1998).

Thermochemistry and Adduct Formation

Studies on the thermochemistry of adducts involving heterocyclic amines and metal ions can provide insights into potential catalytic or material applications. Dunstan (1999) synthesized and characterized adducts of zinc with heterocyclic amines, contributing to our understanding of metal-ligand interactions (Dunstan, 1999).

Antidepressant-like Activity

Research into arylpiperazine derivatives with picolinic and isonicotinic nuclei has shown promising antidepressant-like effects, indicating potential therapeutic applications. Kędzierska et al. (2019) evaluated the antidepressant-like effects of new arylpiperazine derivatives, implicating the involvement of the serotonergic system in their mechanism of action (Kędzierska et al., 2019).

Serotonin Receptor Ligands

The synthesis and pharmacological evaluation of picolinamide derivatives as ligands for serotonin receptors highlight the potential for developing new psychiatric medications. Fiorino et al. (2017) prepared picolinamide derivatives, achieving high affinity and specificity towards serotoninergic receptors (Fiorino et al., 2017).